N-(2-amino-2-methylpropyl)furan-2-carboxamide

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: N-(2-amino-2-methylpropyl)furan-2-carboxamide
• InChI: InChI=1S/C9H14N2O2/c1-9(2,10)6-11-8(12)7-4-3-5-13-7/h3-5H,6,10H2,1-2H3,(H,11,12)
• InChI Key: BAUXJJWMFBLKKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC=CO1)N

Description

N-(2-amino-2-methylpropyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-amino-2-methylpropyl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-amino-2-methylpropyl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-furoyl chloride (12.0 g.) in dry ether (1.50 ml.) was stirred during the dropwise addition over 30 minutes of a solution of 1,2-diamino-2-methylpropane (9.63 ml.) in dry ether (58 ml.). The reaction mixture was stirred for a further 30 minutes. The solid precipitate was collected by filtration and washed with ether. The residual solid was suspended in hot water (250 ml.) and basified to pH 10 with powdered sodium carbonate. The cooled mixture was extracted with chloroform (3×100 ml.). The combined extracts were dried (MgSO4) and evaporated to give N-(2-amino-2-methylpropyl)furan-2-carboxamide (10.68 g.) as an oil, which was used without purification.